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Cat. No.: B559671 Get Quote

For researchers, scientists, and drug development professionals, the site-specific modification

of RNA probes is a critical tool for elucidating biological mechanisms and developing novel

therapeutics. Among these modifications, 2-thiothymidine (s²T) offers unique properties for

studying nucleic acid-protein interactions and enhancing the therapeutic potential of

oligonucleotides. This document provides detailed application notes and protocols for the

chemical and enzymatic synthesis of 2-thiothymidine modified RNA probes.

Introduction to 2-Thiothymidine Modified RNA
The substitution of the oxygen atom at the C2 position of the pyrimidine ring with a sulfur atom

to create 2-thiothymidine confers several advantageous properties to RNA oligonucleotides.

These include altered base pairing dynamics, increased resistance to nuclease degradation,

and the ability to act as a photosensitizing probe to study protein-DNA/RNA interactions.[1][2]

These characteristics make s²T-modified RNA probes valuable reagents in antisense

applications, diagnostics, and structural biology.

Methods of Synthesis
The synthesis of 2-thiothymidine modified RNA probes can be achieved through two primary

routes: chemical synthesis and enzymatic synthesis.
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Solid-phase synthesis is the most common and well-established method for generating custom

RNA oligonucleotides with high purity and yield.[3][4] This process involves the sequential

addition of protected nucleoside phosphoramidites to a growing chain attached to a solid

support. The incorporation of a 2-thiothymidine modification requires the synthesis of a

corresponding 2-thiothymidine phosphoramidite building block.
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Phosphoramidite Preparation Solid-Phase Synthesis Cycle

Synthesis of 2-Thiothymidine
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1. Detritylation (DMT removal)

2. Coupling with s²T Phosphoramidite

3. Capping of Unreacted Ends

4. Oxidation of Phosphite Triester

Repeat Cycle for desired length

Next nucleotide
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End of synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of 2-Thiothymidine Modified RNA Probes: A
Detailed Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b559671#methods-for-synthesizing-2-thiothymidine-
modified-rna-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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